molecular formula C11H10F2O3 B1302730 5-(3,4-Difluorophenyl)-5-oxovaleric acid CAS No. 845790-46-7

5-(3,4-Difluorophenyl)-5-oxovaleric acid

Cat. No. B1302730
CAS RN: 845790-46-7
M. Wt: 228.19 g/mol
InChI Key: AJFXSKMQZMJMNC-UHFFFAOYSA-N
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Description

3,4-Difluorophenylacetic acid is a fluorinated building block . It has a molecular weight of 172.13 and its linear formula is F2C6H3CH2CO2H . It is available in solid form .


Synthesis Analysis

The separation of five positional isomers from 3,4-difluorophenylacetic acid has been investigated using normal- and reversed-phase HPLC, capillary zone electrophoresis, gas chromatography, and supercritical fluid chromatography .


Molecular Structure Analysis

The SMILES string of 3,4-Difluorophenylacetic acid is OC(=O)Cc1ccc(F)c(F)c1 . Its InChI is 1S/C8H6F2O2/c9-6-2-1-5(3-7(6)10)4-8(11)12/h1-3H,4H2,(H,11,12) .


Physical And Chemical Properties Analysis

3,4-Difluorophenylacetic acid is a solid substance with a melting point of 46-50 °C (lit.) . It has a molecular weight of 172.13 g/mol .

Safety and Hazards

The safety information available indicates that 3,4-Difluorophenylacetic acid may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is classified as a combustible solid .

properties

IUPAC Name

5-(3,4-difluorophenyl)-5-oxopentanoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H10F2O3/c12-8-5-4-7(6-9(8)13)10(14)2-1-3-11(15)16/h4-6H,1-3H2,(H,15,16)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AJFXSKMQZMJMNC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1C(=O)CCCC(=O)O)F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H10F2O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10374284
Record name 5-(3,4-Difluorophenyl)-5-oxovaleric acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10374284
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

228.19 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-(3,4-Difluorophenyl)-5-oxovaleric acid

CAS RN

845790-46-7
Record name 3,4-Difluoro-δ-oxobenzenepentanoic acid
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=845790-46-7
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 5-(3,4-Difluorophenyl)-5-oxovaleric acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10374284
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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